Cas no 2229202-50-8 (1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-ol)

1-(4-Cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-ol is a structurally unique compound featuring a cyclopropane-substituted thiazole core. Its bicyclic framework, incorporating both cyclopropyl and thiazolyl moieties, confers notable steric and electronic properties, making it a valuable intermediate in synthetic organic chemistry. The presence of the hydroxyl group enhances its utility for further functionalization, enabling derivatization into more complex architectures. This compound is particularly relevant in pharmaceutical and agrochemical research, where its rigid, compact structure may contribute to bioactivity or serve as a scaffold for drug discovery. Its stability and synthetic accessibility further underscore its potential for applications in medicinal chemistry and material science.
1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-ol structure
2229202-50-8 structure
Product Name:1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-ol
CAS No:2229202-50-8
MF:C10H13NOS
MW:195.281321287155
CID:6479014
PubChem ID:165715378
Update Time:2025-06-14

1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-ol
    • 1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]cyclopropan-1-ol
    • 2229202-50-8
    • EN300-1750453
    • Inchi: 1S/C10H13NOS/c12-10(3-4-10)5-8-9(7-1-2-7)11-6-13-8/h6-7,12H,1-5H2
    • InChI Key: CXENZTAUCTVHPR-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1CC1(CC1)O)C1CC1

Computed Properties

  • Exact Mass: 195.07178521g/mol
  • Monoisotopic Mass: 195.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 61.4Ų

1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-ol Pricemore >>

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1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-ol Related Literature

Additional information on 1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-ol

Comprehensive Overview of 1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-ol (CAS No. 2229202-50-8): Properties, Applications, and Research Insights

The compound 1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-ol (CAS No. 2229202-50-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its cyclopropyl-thiazole core and hydroxyl-functionalized cyclopropane, this compound exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Its molecular framework combines the stability of thiazole rings with the steric constraints of cyclopropane, offering intriguing possibilities for drug design and material science.

In recent years, the demand for heterocyclic compounds like 1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-ol has surged due to their role in developing bioactive molecules. Researchers are particularly interested in its potential as a pharmacophore for targeting enzymes and receptors involved in inflammation and metabolic disorders. The compound’s CAS No. 2229202-50-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis studies.

From a synthetic perspective, the cyclopropyl-thiazole moiety in 1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-ol is notable for its ability to modulate electronic and steric effects. This feature is critical in optimizing drug-likeness and ADME properties (Absorption, Distribution, Metabolism, Excretion). Laboratories worldwide are exploring its derivatives for applications in small-molecule therapeutics, leveraging its hydrogen-bonding capacity and lipophilic balance.

Beyond pharmaceuticals, CAS No. 2229202-50-8 is also investigated for its utility in agrochemical formulations. The thiazole scaffold is known to impart pesticidal and herbicidal activities, and modifications to its cyclopropyl side chain could enhance target specificity. This aligns with the growing focus on sustainable crop protection and green chemistry, addressing global concerns about food security and environmental impact.

The compound’s stability under physiological conditions makes it a candidate for prodrug development. Its hydroxyl group can be functionalized to improve bioavailability, a topic frequently queried in AI-driven drug discovery platforms. Additionally, its crystalline properties are of interest in formulation science, where polymorph control is essential for patentability and manufacturing consistency.

In analytical chemistry, 1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-ol poses challenges and opportunities due to its chiral centers and polar functional groups. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize its purity and stereochemistry, topics often searched by quality control professionals.

As the scientific community prioritizes fragment-based drug design, the cyclopropyl-thiazole motif in CAS No. 2229202-50-8 serves as a valuable molecular building block. Its integration into high-throughput screening libraries underscores its potential to uncover novel kinase inhibitors or GPCR modulators, areas dominating recent literature and conference discussions.

In summary, 1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-ol represents a convergence of structural ingenuity and practical applicability. Its CAS No. 2229202-50-8 is a beacon for interdisciplinary research, bridging gaps between organic synthesis, computational modeling, and industrial innovation. Future studies will likely explore its structure-activity relationships and scalable production methods, further solidifying its role in modern chemistry.

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